Cas no 303798-21-2 (1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine)

• Product Name: 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine
• CAS No: 303798-21-2
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• MDL: MFCD00573078
• CID: 1006361
• PubChem ID: 818281
• Update Time: 2025-06-29

1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-(piperazin-1-yl)-4,5-dihydrothiazole
• 1-(5,5-DIMETHYL-4,5-DIHYDRO-1,3-THIAZOL-2-YL)PIPERAZINE
• 5,5-dimethyl-2-piperazin-1-yl-4H-1,3-thiazole
• 1-(5,5-Dimethyl-4,5-dihydro-thiazol-2-yl)-piperazine
• DTXSID10355937
• EN300-40485
• DB-358655
• STL251520
• 303798-21-2
• AKOS000276474
• Z413893960
• Piperazine, 1-(4,5-dihydro-5,5-dimethyl-2-thiazolyl)-
• MFCD00573078
• 1-(5,5-DIMETHYL-4H-1,3-THIAZOL-2-YL)PIPERAZINE
• SCHEMBL16092742
• BS-13839
• BBL028770
• CBDivE_008397
• CS-0110082
• AG-690/36275063
• 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine

• MDL： MFCD00573078
• Inchi： 1S/C9H17N3S/c1-9(2)7-11-8(13-9)12-5-3-10-4-6-12/h10H,3-7H2,1-2H3
• InChI Key： BKUDSGWZPKYESY-UHFFFAOYSA-N
• SMILES： S1C(=NCC1(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine

Introduction to 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine (CAS No. 303798-21-2)

1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine, identified by its CAS number 303798-21-2, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic piperazine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a thiazole core substituted with a dimethyl group and linked to a piperazine moiety, which contributes to its distinct pharmacological profile.

The thiazole ring is a well-known pharmacophore in drug development, often found in bioactive molecules such as antibiotics, antifungals, and anti-inflammatory agents. Its presence in 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine suggests potential therapeutic benefits, particularly in modulating biological pathways involving this scaffold. The dimethyl substitution on the thiazole ring enhances the compound's lipophilicity and stability, making it a promising candidate for further investigation.

The piperazine moiety is another key structural feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Piperazines are widely used in pharmaceuticals due to their ability to enhance solubility and binding affinity to biological targets. In this context, the combination of the thiazole and piperazine units in 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine may confer multiple advantages, including improved bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. Studies have indicated that derivatives of this class may exhibit inhibitory activity against enzymes and receptors involved in neurological disorders. The structural flexibility of the piperazine ring allows for fine-tuning of binding interactions, making it a valuable scaffold for designing novel therapeutic agents.

Moreover, the synthesis of 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine has been optimized to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of multi-step reactions involved in its preparation, reducing costs and environmental impact. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In the realm of drug discovery, 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine represents a promising lead compound for further development. Its unique structural features and potential biological activity make it an attractive candidate for preclinical studies. Researchers are exploring its efficacy in models of neurological disorders, where modulation of neurotransmitter systems could provide therapeutic benefits.

The compound's potential extends beyond neurological applications. Preliminary data suggest that it may also interact with inflammatory pathways, making it a candidate for treating chronic inflammatory conditions. The dual functionality of the thiazole-piperazine scaffold allows for multiple points of interaction with biological systems, which could enhance its therapeutic profile.

As research progresses, the understanding of how structural modifications influence the pharmacological properties of 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine will continue to evolve. High-throughput screening technologies and machine learning algorithms are being employed to accelerate the identification of novel derivatives with improved efficacy and safety profiles. These tools are essential for navigating the complex landscape of drug discovery and development.

The future prospects of this compound are promising. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to unlock the full potential of 1-(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine as a therapeutic agent.

In conclusion,1-(5,5-dimethyl-4,5-dihydro-1，3-thiazol - 2 - yl） piperazine (CAS No . 303798 - 21 - 2) is a structurally intriguing compound with significant pharmaceutical potential . Its unique combination of pharmacophores , coupled with recent advances in synthetic chemistry and drug discovery methodologies , positions it as a valuable asset in ongoing research efforts . Further exploration into its biological activity and therapeutic applications will undoubtedly contribute to the development of novel treatments for various diseases .